Cas no 1190321-63-1 (5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190321-63-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD12963483
• CID: 827425
• Update Time: 2025-10-20

5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine
• 5-Bromo-6-methoxy-7-azaindole
• 5-Bromo-6-methoxy-7-zazindole
• QC-2901
• PB24082
• FCH1378978
• ST2406144
• AX8217071
• AB0035087
• X9358
• 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-methoxy-

• MDL： MFCD12963483
• Inchi： 1S/C8H7BrN2O/c1-12-8-6(9)4-5-2-3-10-7(5)11-8/h2-4H,1H3,(H,10,11)
• InChI Key： KPBQDBZOMDGVLI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=C1)C=CN2)OC

Computed Properties

• Exact Mass: 225.97400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 37.9

Experimental Properties

• Density: 1.678
• PSA: 37.91000
• LogP: 2.33400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Study of 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS: 1190321-63-1)

The compound 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS: 1190321-63-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors and anticancer agents. Recent studies have explored its synthetic routes, structural modifications, and pharmacological properties, shedding light on its versatility and therapeutic potential.

One of the most promising areas of research involves the use of 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine as a building block for the development of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into the design of selective inhibitors targeting specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies. The bromo and methoxy functional groups on the pyrrolopyridine core provide unique opportunities for further derivatization, enabling the fine-tuning of inhibitory activity and selectivity.

In addition to its role in kinase inhibitor development, 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine has also been investigated for its potential as a fluorescent probe. Its inherent fluorescence properties make it a valuable tool for studying biological processes at the molecular level. Recent work has demonstrated its utility in imaging applications, where it has been used to track the localization and dynamics of target proteins in live cells. This dual functionality—both as a therapeutic agent and a diagnostic tool—highlights the compound's broad applicability in chemical biology and pharmaceutical research.

From a synthetic perspective, advancements in the preparation of 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine have been reported, with a focus on improving yield, scalability, and environmental sustainability. Modern catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to streamline its synthesis and facilitate the introduction of diverse substituents. These methodological improvements are critical for enabling large-scale production and further exploration of the compound's pharmacological potential.

Looking ahead, the continued investigation of 5-Bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine is expected to yield new insights into its mechanisms of action and therapeutic applications. Ongoing studies are exploring its use in combination therapies, where it may synergize with other anticancer agents to enhance efficacy and overcome drug resistance. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being leveraged to optimize its chemical properties and biological performance. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.